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Compound of Interest

Compound Name: 2'-Deoxy-NAD+

CAS No.: 76961-04-1

Cat. No.: B15574088

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nicotinamide adenine dinucleotide (NAD+) is a critical coenzyme in cellular metabolism,

participating in redox reactions and serving as a substrate for various enzyme families,

including poly(ADP-ribose) polymerases (PARPs), sirtuins, and CD38. The modification of the

NAD+ molecule, such as the use of 2'-Deoxy-NAD+, where the hydroxyl group at the 2'

position of the adenosine ribose is removed, provides a valuable tool for probing the

mechanisms and kinetics of these enzymes. This document provides detailed application notes

and protocols for measuring the kinetics of enzymes utilizing 2'-Deoxy-NAD+ as a substrate or

inhibitor.

2'-Deoxy-NAD+ as a Substrate and Inhibitor
2'-Deoxy-NAD+ exhibits differential activity with various NAD+-dependent enzymes. Notably, it

serves as an efficient substrate for arginine-specific mono(ADP-ribosyl)transferases.[1]

However, it acts as a non-competitive inhibitor for poly(ADP-ribose) polymerase (PARP),

making it a useful tool to differentiate between mono- and poly(ADP-ribosyl)ation events.[1]
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Quantitative Data Summary
The following table summarizes the available kinetic and inhibition constants for 2'-Deoxy-
NAD+ and related analogs.

Enzyme
Family

Specific
Enzyme

Substrate
/Inhibitor

Km (µM) kcat (s⁻¹) Ki (µM) Notes

Poly(ADP-

ribose)

Polymeras

e (PARP)

PARP
2'-Deoxy-

NAD+
- - 32

Non-

competitive

inhibitor

with

respect to

NAD+.[1]

Poly(ADP-

ribose)

Polymeras

e (PARP)

PARP
3'-Deoxy-

NAD+
20 0.11 -

Substrate,

for

compariso

n.[1]

Poly(ADP-

ribose)

Polymeras

e (PARP)

PARP NAD+ 59 1.29 -

Natural

substrate,

for

compariso

n.[1]

Mono(ADP

-

ribosyl)tran

sferases

Arginine-

specific

mono(ADP

-

ribosyl)tran

sferases

2'-Deoxy-

NAD+

Not

Reported

Not

Reported
-

Described

as an

"efficient

substrate".

[1]

Note: Specific Km and kcat values for 2'-Deoxy-NAD+ as a substrate for mono(ADP-

ribosyl)transferases are not readily available in the literature and would need to be determined

experimentally.
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NAD+ Metabolism and Utilization Pathway
The following diagram illustrates the central role of NAD+ in cellular processes and the points

of interaction for enzymes like PARPs and sirtuins.
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Caption: Overview of NAD+ synthesis and major consumption pathways.

Experimental Workflow for Enzyme Kinetic Analysis
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This diagram outlines the general steps for determining the kinetic parameters of an enzyme

with 2'-Deoxy-NAD+.
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Caption: General workflow for determining enzyme kinetic parameters.

Experimental Protocols
Protocol 1: Determining the Ki of 2'-Deoxy-NAD+ for
PARP
This protocol describes how to determine the inhibitory constant (Ki) of 2'-Deoxy-NAD+ for a

PARP enzyme.

Materials:

Purified PARP enzyme

NAD+

2'-Deoxy-NAD+

Activated DNA (e.g., nicked DNA)

Reaction Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 4 mM MgCl₂, 250 µM DTT)

Detection Reagent (e.g., a kit to measure the remaining NAD+ or a method to quantify ADP-

ribosylation)

96-well microplate

Microplate reader

Procedure:

Prepare Reagents:

Prepare a stock solution of PARP enzyme in a suitable storage buffer.

Prepare stock solutions of NAD+ and 2'-Deoxy-NAD+ in the reaction buffer.
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Prepare activated DNA at a concentration that maximally stimulates PARP activity.

Set up Reactions:

In a 96-well plate, set up reactions containing a fixed concentration of PARP enzyme and

activated DNA.

Add varying concentrations of the substrate, NAD+. A typical range would be from 0.1 to

10 times the expected Km of NAD+ for PARP.

To different sets of these reactions, add fixed concentrations of the inhibitor, 2'-Deoxy-
NAD+. Include a control set with no inhibitor.

Initiate and Monitor the Reaction:

Initiate the reaction by adding the enzyme or NAD+.

Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C).

Monitor the reaction progress over time by measuring the depletion of NAD+ or the

formation of poly(ADP-ribose) using a suitable detection method.

Data Analysis:

Calculate the initial reaction velocities (v₀) for each substrate and inhibitor concentration.

Plot the data using a Lineweaver-Burk plot (1/v₀ vs. 1/[NAD+]) for each inhibitor

concentration.

For non-competitive inhibition, the lines will intersect on the x-axis. The Ki can be

determined from a secondary plot of the y-intercepts versus the inhibitor concentration.

Protocol 2: Determining Km and kcat of a Mono(ADP-
ribosyl)transferase with 2'-Deoxy-NAD+
This protocol outlines a general method to determine the Michaelis-Menten constant (Km) and

the catalytic rate constant (kcat) for a mono(ADP-ribosyl)transferase using 2'-Deoxy-NAD+ as

a substrate.
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Materials:

Purified mono(ADP-ribosyl)transferase (e.g., an arginine-specific transferase)

2'-Deoxy-NAD+

Acceptor substrate (e.g., a specific protein or a small molecule like agmatine)

Reaction Buffer (e.g., 50 mM potassium phosphate, pH 7.5)

Detection method: This can be a continuous spectrophotometric assay if a chromogenic or

fluorogenic product is formed, or a discontinuous assay involving HPLC or radioactivity to

separate and quantify the product.

96-well microplate or spectrophotometer cuvettes

Spectrophotometer or other appropriate detector

Procedure:

Prepare Reagents:

Prepare a stock solution of the purified enzyme.

Prepare a stock solution of 2'-Deoxy-NAD+ and the acceptor substrate in the reaction

buffer.

Assay Setup:

Set up a series of reactions with a fixed concentration of the enzyme and a saturating

concentration of the acceptor substrate.

Vary the concentration of 2'-Deoxy-NAD+ over a range that brackets the expected Km

(e.g., 0.1 x Km to 10 x Km). If the Km is unknown, a wide range of concentrations should

be tested initially.

Reaction and Measurement:
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Initiate the reactions by adding the enzyme.

Incubate at the enzyme's optimal temperature.

Measure the initial rate of product formation (v₀) for each substrate concentration. For a

continuous assay, this involves monitoring the change in absorbance or fluorescence over

a short period. For a discontinuous assay, stop the reaction at several time points and

quantify the product.

Data Analysis:

Plot the initial velocities (v₀) against the corresponding concentrations of 2'-Deoxy-NAD+.

Fit the data to the Michaelis-Menten equation using non-linear regression software to

determine the Vmax and Km.

Calculate the kcat using the equation: kcat = Vmax / [E], where [E] is the total enzyme

concentration in the assay.

Conclusion
2'-Deoxy-NAD+ is a versatile tool for studying NAD+-dependent enzymes. Its ability to act as a

substrate for mono(ADP-ribosyl)transferases and an inhibitor for PARP allows for the dissection

of complex cellular processes involving ADP-ribosylation. The protocols provided herein offer a

framework for characterizing the kinetic interactions of 2'-Deoxy-NAD+ with enzymes of

interest, providing valuable insights for researchers in basic science and drug development.

Further experimental work is needed to determine the specific kinetic parameters for 2'-Deoxy-
NAD+ with a broader range of enzymes.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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